2-((1-methyl-1H-tetrazol-5-yl)thio)-1-(3-(pyrimidin-4-yloxy)piperidin-1-yl)ethanone

• IUPAC Name: 2-(1-methyltetrazol-5-yl)sulfanyl-1-(3-pyrimidin-4-yloxypiperidin-1-yl)ethanone
• InChI: InChI=1S/C13H17N7O2S/c1-19-13(16-17-18-19)23-8-12(21)20-6-2-3-10(7-20)22-11-4-5-14-9-15-11/h4-5,9-10H,2-3,6-8H2,1H3
• InChI Key: PUJVWTMOKRGFQS-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NN=N1)SCC(=O)N2CCCC(C2)OC3=NC=NC=C3
• Molecular Formula: C13H17N7O2S
• Molecular Weight: 335.39 g/mol

Description

2-((1-methyl-1H-tetrazol-5-yl)thio)-1-(3-(pyrimidin-4-yloxy)piperidin-1-yl)ethanone is a useful research compound. Its molecular formula is C13H17N7O2S and its molecular weight is 335.39. The purity is usually 95%.
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Scientific Research Applications

Anticandidal Activity and Cytotoxicity

A study focused on the synthesis of tetrazole derivatives, including compounds similar to "2-((1-methyl-1H-tetrazol-5-yl)thio)-1-(3-(pyrimidin-4-yloxy)piperidin-1-yl)ethanone", evaluated their anticandidal activity and cytotoxicity. These compounds displayed potent anticandidal properties with relatively weak cytotoxic effects, highlighting their potential as safe therapeutic agents against fungal infections (Kaplancıklı et al., 2014).

Antimicrobial Studies

Another research explored novel bridgehead nitrogen heterocycles containing the thienopyrimidinone skeleton, derived from structures related to the chemical . These compounds showed significant in vitro antibacterial and antifungal activities, suggesting their potential as new therapeutic antimicrobial agents. Particularly, a compound with a N-piperidinylmethyl moiety exhibited the highest inhibition, indicating specific structural features could enhance antimicrobial efficacy (Gaber & Moussa, 2011).

Analgesic and Antiparkinsonian Activities

Research into thiopyrimidine, pyrane, pyrazoline, and thiazolopyrimidine derivatives from related starting materials has shown these compounds possess significant analgesic and antiparkinsonian activities. This suggests the potential of tetrazole and related derivatives in developing treatments for pain management and Parkinson's disease (Amr et al., 2008).